Cas no 62438-47-5 (Cyclohexene, 3-methyl-1,4-dinitro-4-(1-propenyl)-)

• Product Name: Cyclohexene, 3-methyl-1,4-dinitro-4-(1-propenyl)-
• CAS No: 62438-47-5
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 444761
• PubChem ID: 71386396
• Update Time: 2025-04-19

Cyclohexene, 3-methyl-1,4-dinitro-4-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 3-methyl-1,4-dinitro-4-(1-propenyl)-
• 3-methyl-1,4-dinitro-4-prop-1-enylcyclohexene
• DTXSID50808573
• 3-Methyl-1,4-dinitro-4-(prop-1-en-1-yl)cyclohex-1-ene
• 62438-47-5

• Inchi： 1S/C10H14N2O4/c1-3-5-10(12(15)16)6-4-9(11(13)14)7-8(10)2/h3,5,7-8H,4,6H2,1-2H3
• InChI Key： XNOPEGOQUHYIRB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1(C=CC)CCC(=CC1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28